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Compound of Interest

Compound Name:
4-Chloro-alpha,alpha-

dicyclopropylbenzyl alcohol

CAS No.: 62586-97-4

Cat. No.: B11963976

Get Quote

Executive Summary & Immediate Action
4-Chloro-α,α-dicyclopropylbenzyl alcohol (CAS: 62586-97-4) is a halogenated organic

compound characterized by a chlorophenyl group and two cyclopropyl rings.[1][2]

Core Disposal Directive: This compound must be classified and disposed of as Halogenated

Organic Waste.

DO NOT mix with non-halogenated solvents (e.g., acetone, ethanol) intended for fuel

blending.

DO NOT dispose of down the drain.[3][4][5]

DO NOT mix with strong acids (due to the strain of the cyclopropyl rings).

Primary Disposal Method: High-temperature incineration (Rotary Kiln) with flue gas scrubbing.

[1]
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Chemical Profile & Risk Assessment
To ensure safe handling, one must understand the "Why" behind the disposal protocols. The

presence of the chlorine atom and the strained cyclopropyl rings dictates the waste stream.

Property Data Operational Implication

Chemical Name
4-Chloro-α,α-

dicyclopropylbenzyl alcohol
Official manifesting name.[1]

Synonyms

(4-

Chlorophenyl)dicyclopropylmet

hanol

Alternate search term for SDS.

[1][6]

CAS Number 62586-97-4
Unique identifier for waste

tags.[1]

Molecular Formula C₁₃H₁₅ClO

Halogenated: Requires

incineration >1100°C to

prevent dioxin formation.

Functional Groups
Aryl Chloride, Cyclopropyl,

Alcohol

Cyclopropyl Strain: Avoid

mixing with Lewis acids in

waste drums to prevent ring-

opening exotherms.[1]

Hazards
Irritant (Skin/Eye), Aquatic

Toxicity

Environmental: Zero-tolerance

for drain disposal.[1]

Operational Disposal Protocol
Waste Stream Segregation (The "Why")
In many facilities, non-halogenated solvents are disposed of via "fuel blending" (burned for

energy recovery in cement kilns). Halogenated compounds like 4-Chloro-α,α-

dicyclopropylbenzyl alcohol cannot be fuel-blended because burning them without scrubbers

produces hydrochloric acid (HCl) and potential dioxins.[1] They require dedicated incineration.

Causality: Mixing this compound into a non-halogenated drum reclassifies the entire drum as

halogenated, increasing disposal costs by approximately 300% and complicating compliance.
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Decision Logic & Workflow
The following diagram outlines the decision process for disposing of this specific compound.

Waste Generation:
4-Chloro-α,α-dicyclopropylbenzyl alcohol

Physical State?

Liquid / Solution Solid / Pure Substance

Segregate: Halogenated Waste Stream
(Do NOT mix with Acetone/Ethanol)

Segregate: Solid Hazardous Waste
(Double bag or wide-mouth jar)

Labeling:
Name: 4-Chloro-α,α-dicyclopropylbenzyl alcohol

Check: 'Halogenated'

Storage:
Secondary Containment

Cool, Dry, Away from Acids

EHS Pickup / Incineration

Click to download full resolution via product page

Figure 1: Decision tree for segregating and processing halogenated benzyl alcohol derivatives.

Step-by-Step Procedure
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Scenario A: Disposal of Pure Solid
Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar.[1]

Avoid metal containers if the substance is potentially wet or acidic.

Transfer: Transfer the solid using a chemically resistant spatula. Do not generate dust.[2][5]

[6]

Labeling: Affix a hazardous waste tag immediately.[7]

Constituents: "4-Chloro-α,α-dicyclopropylbenzyl alcohol (100%)"[1]

Hazard Checkbox: Toxic, Irritant.

Closure: Screw the lid tight. Wipe the exterior with a damp paper towel (dispose of the towel

as solid waste).

Scenario B: Disposal of Solutions (e.g., Reaction Mother Liquor)
Compatibility Check: Ensure the waste solvent container is designated for Halogenated

Waste.

Critical: If the solution contains strong acids (e.g., H₂SO₄, HCl), neutralize the solution to

pH 6–8 before adding to the organic waste drum to prevent reaction with the cyclopropyl

rings.

Transfer: Pour into the halogenated waste carboy using a funnel.

Log Entry: Record the volume and the estimated concentration of the 4-Chloro-α,α-

dicyclopropylbenzyl alcohol on the waste log sheet attached to the carboy.

Spill Contingency Plan
In the event of a spill, rapid containment is necessary to prevent aquatic contamination.

1. Assess Risk
(Volume? Fumes?)

2. Don PPE
(Nitrile Gloves, Goggles, Lab Coat)

3. Containment
Use Absorbent Pads/Vermiculite

(Do NOT use water)

4. Cleanup
Scoop into HazWaste Bag
Wash area with soap/water

5. Report
Notify EHS Officer
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Figure 2: Immediate response workflow for spills of halogenated alcohols.

Spill Cleanup Protocol:

Isolate: Evacuate the immediate area if the spill is large (>500 mL).

Absorb: For liquids, use vermiculite, sand, or commercial "Chem-Sorb" pads. Do not use

sawdust (combustible).

Collect: Sweep absorbed material into a heavy-duty plastic bag or bucket.

Decontaminate: Scrub the surface with a detergent solution. Collect the rinse water as

Aqueous Hazardous Waste (do not flush).

Regulatory & Compliance Data
Ensure your waste manifest includes the following codes. Note that specific waste codes

(RCRA) depend on the solvent if in solution, but the pure substance generally falls under

"Halogenated Organic."

Regulatory Body Classification Code/Note

US EPA (RCRA) Halogenated Organic

F001/F002 (if spent solvent

mix) or D001 (if ignitable).[1]

Check for U-list if pure grade

(rare for this specific CAS,

usually treated as

characteristic waste).

EU (EWC) Organic Halogenated Solvents

07 01 03* (organic

halogenated solvents, washing

liquids and mother liquors).

DOT (Transport) Hazard Class

Likely Class 9

(Environmentally Hazardous

Substance) or Class 6.1

(Toxic) depending on purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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